molecular formula C11H10FNO3S B180870 4-fluoro-N-(furan-2-ylmethyl)benzenesulfonamide CAS No. 6341-35-1

4-fluoro-N-(furan-2-ylmethyl)benzenesulfonamide

Cat. No. B180870
CAS RN: 6341-35-1
M. Wt: 255.27 g/mol
InChI Key: YZOCTNGXNPMLGJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-fluoro-N-(furan-2-ylmethyl)benzenesulfonamide is a chemical compound with the CAS Number: 6341-35-1 . It has a molecular weight of 255.27 . The compound is typically stored at room temperature and is available in powder form .


Synthesis Analysis

The synthesis of 4-fluoro-N-(furan-2-ylmethyl)benzenesulfonamide involves the reaction of 4-fluorobenzenesulfonyl chloride with furan-2-ylmethanol in the presence of a base such as triethylamine.


Molecular Structure Analysis

The molecular structure of 4-fluoro-N-(furan-2-ylmethyl)benzenesulfonamide has been studied using density functional theory (DFT) and compared with X-ray diffraction values . The results of the conformational analysis indicate that the molecular structures optimized by DFT were consistent with the crystal structures determined by single crystal X-ray diffraction .


Physical And Chemical Properties Analysis

4-fluoro-N-(furan-2-ylmethyl)benzenesulfonamide is a powder at room temperature . It has a molecular weight of 255.27 . The compound’s InChI Code is 1S/C11H10FNO3S/c12-9-3-5-11(6-4-9)17(14,15)13-8-10-2-1-7-16-10/h1-7,13H,8H2 .

Scientific Research Applications

  • Crystal Structures and Intermolecular Interactions : Studies have explored the crystal structures of related benzenesulfonamides, revealing their molecular packing and intermolecular interactions like C-H...O and C-H...π, which are crucial in understanding their chemical behavior and potential applications (Bats, Frost, & Hashmi, 2001).

  • Synthesis and Gold Carbenoid Chemistry : Research on N-(furan-3-ylmethylene)benzenesulfonamides demonstrated a gold(I)-catalyzed cascade reaction, enriching the understanding of gold carbenoid chemistry and offering insights into the synthesis of complex molecular structures (Wang, Huang, Shi, Rudolph, & Hashmi, 2014).

  • Biotransformation and Metabolic Pathways : A study investigated the biotransformation of a related compound, revealing its metabolic pathways and the role of hydroxylation. This is significant for understanding the metabolic fate of similar compounds (Słoczyńska et al., 2018).

  • Inhibitory Effects on Enzymes : The synthesis of N-(4-phenylthiazol-2-yl)benzenesulfonamides and their role as high-affinity inhibitors of kynurenine 3-hydroxylase has been explored, which is relevant for potential therapeutic applications (Röver et al., 1997).

  • NMR Studies and Molecular Characterization : Research on fluorosubstituted heterocycles, including those related to the compound , provided insights into their molecular characteristics through NMR studies, enhancing the understanding of their chemical properties (Dvornikova et al., 2003).

  • Anticancer Activity : A study focused on the synthesis of benzenesulfonamide hybrid molecules and evaluated their anticancer activity. Understanding the bioactive properties of such compounds is essential for developing new therapeutic agents (Kumar et al., 2015).

  • Fluorination Reactions and Enantioselectivity : The fine-tuning of N-fluorobenzenesulfonamide's reactivity and selectivity in fluorination reactions was explored, highlighting its potential in synthetic organic chemistry (Wang et al., 2014).

  • Rearrangement Reactions and Reaction Mechanisms : Research on N-fluoro-N-alkyl benzenesulfonamide revealed a novel rearrangement reaction, contributing to the understanding of reaction mechanisms in organic synthesis (Wang, Pu, & Yang, 2018).

properties

IUPAC Name

4-fluoro-N-(furan-2-ylmethyl)benzenesulfonamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H10FNO3S/c12-9-3-5-11(6-4-9)17(14,15)13-8-10-2-1-7-16-10/h1-7,13H,8H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YZOCTNGXNPMLGJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=COC(=C1)CNS(=O)(=O)C2=CC=C(C=C2)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H10FNO3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90286497
Record name 4-Fluoro-N-[(furan-2-yl)methyl]benzene-1-sulfonamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90286497
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

255.27 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-fluoro-N-(furan-2-ylmethyl)benzenesulfonamide

CAS RN

6341-35-1
Record name 6341-35-1
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=46209
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 4-Fluoro-N-[(furan-2-yl)methyl]benzene-1-sulfonamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90286497
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-fluoro-N-(furan-2-ylmethyl)benzenesulfonamide
Reactant of Route 2
Reactant of Route 2
4-fluoro-N-(furan-2-ylmethyl)benzenesulfonamide
Reactant of Route 3
Reactant of Route 3
4-fluoro-N-(furan-2-ylmethyl)benzenesulfonamide
Reactant of Route 4
Reactant of Route 4
4-fluoro-N-(furan-2-ylmethyl)benzenesulfonamide
Reactant of Route 5
Reactant of Route 5
4-fluoro-N-(furan-2-ylmethyl)benzenesulfonamide
Reactant of Route 6
Reactant of Route 6
4-fluoro-N-(furan-2-ylmethyl)benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.